1-(1-benzothiophen-3-yl)-N,N-dimethylethane-1,2-diamine

• IUPAC Name: 1-(1-benzothiophen-3-yl)-N,N-dimethylethane-1,2-diamine
• InChI: InChI=1S/C12H16N2S/c1-14(2)11(7-13)10-8-15-12-6-4-3-5-9(10)12/h3-6,8,11H,7,13H2,1-2H3
• InChI Key: UPJVLQXKNROPIO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CN)C1=CSC2=CC=CC=C21
• Molecular Formula: C12H16N2S
• Molecular Weight: 220.34 g/mol

Description

1-(1-benzothiophen-3-yl)-N,N-dimethylethane-1,2-diamine is a heterocyclic organic compound belonging to the benzo[b]thiophene family. It serves as an intermediate in the synthesis of various heterocyclic compounds and finds applications across scientific research domains. Notably, it inhibits the enzyme acetylcholinesterase (AChE) .

Molecular Structure Analysis

The molecular formula of 1-(1-benzothiophen-3-yl)-N,N-dimethylethane-1,2-diamine is C₁₀H₁₄N₂S . Its structure consists of a benzothiophene ring linked to an N,N-dimethyl ethane-1,2-diamine moiety. The benzothiophene ring contributes to its unique properties and biological activity.

Mechanism of Action

• Unique Benzothiophene Ring : The sulfur-containing benzothiophene ring enhances its ability to form pores in the fungal cell membrane, leading to cell death.